Cas no 2411256-40-9 (N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide)

• Product Name: N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide
• CAS No: 2411256-40-9
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 5452796
• PubChem ID: 146075586
• Update Time: 2025-06-08

N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575195
• Z2013836187
• N-[(2-methanesulfonamidocyclopentyl)methyl]but-2-ynamide
• 2411256-40-9
• N-[[2-(Methanesulfonamido)cyclopentyl]methyl]but-2-ynamide
• N-[[2-[(Methylsulfonyl)amino]cyclopentyl]methyl]-2-butynamide
• N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide

• Inchi： 1S/C11H18N2O3S/c1-3-5-11(14)12-8-9-6-4-7-10(9)13-17(2,15)16/h9-10,13H,4,6-8H2,1-2H3,(H,12,14)
• InChI Key： ZMUVSCRTGCYBSZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCC1NS(C)(=O)=O)(=O)C#CC

Computed Properties

• Exact Mass: 258.10381361g/mol
• Monoisotopic Mass: 258.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide

Introduction to N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide (CAS No. 2411256-40-9)

N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide, with the CAS number 2411256-40-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring, a methanesulfonamide group, and an alkyne moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide is particularly intriguing due to its combination of functional groups. The cyclopentyl ring provides a rigid, non-aromatic framework, while the methanesulfonamide group introduces polarity and hydrogen bonding capabilities. The alkyne moiety, on the other hand, offers opportunities for further chemical modifications and conjugations, making this compound a versatile scaffold for drug design and development.

Recent studies have highlighted the potential of N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural motifs exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide has also shown promise in cancer research. The presence of the alkyne moiety allows for the synthesis of targeted prodrugs that can be activated specifically in tumor microenvironments. This approach enhances the therapeutic index by reducing systemic toxicity and improving drug delivery to cancer cells. A recent publication in Cancer Research reported that conjugates of this compound with tumor-specific ligands exhibited enhanced cytotoxicity against various cancer cell lines.

The pharmacokinetic properties of N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide have also been extensively studied. Its unique structure confers favorable solubility and stability characteristics, which are crucial for effective drug delivery and bioavailability. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development.

Safety and toxicity assessments are essential components of drug development, and several studies have been conducted to evaluate the safety profile of N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide. In vitro and in vivo experiments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for safe and effective use in clinical settings.

The synthetic route to produce N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the cyclopentyl ring, introduction of the methanesulfonamide group, and final coupling with the alkyne moiety. Advanced synthetic techniques such as transition-metal-catalyzed reactions have been employed to improve efficiency and reduce environmental impact.

In conclusion, N-(2-methanesulfonamidocyclopentyl)methylbut-2-ynamide (CAS No. 2411256-40-9) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. Ongoing studies continue to explore its full potential, paving the way for innovative treatments in these critical medical fields.